![molecular formula C13H20ClNO3 B6223515 methyl 2-amino-3-[2-(propan-2-yloxy)phenyl]propanoate hydrochloride CAS No. 2763758-62-7](/img/no-structure.png)
methyl 2-amino-3-[2-(propan-2-yloxy)phenyl]propanoate hydrochloride
Overview
Description
Methyl 2-amino-3-[2-(propan-2-yloxy)phenyl]propanoate hydrochloride, also known as Methyl 2-AP, is an organic compound which is widely used in scientific research. It is a chiral, non-steroidal compound that belongs to the class of amino acids. It is a white, crystalline solid that is soluble in water and is widely used in laboratory experiments. Methyl 2-AP is a versatile compound that has a wide range of applications in scientific research and has been used in a variety of experiments and studies.
Mechanism of Action
Methyl 2-amino-3-[2-(propan-2-yloxy)phenyl]propanoate hydrochloride 2-AP acts as an agonist of certain receptors in the body, and it has been shown to have an effect on the activity of certain enzymes. It has also been shown to have an effect on the activity of certain proteins, and it has been used in studies of cell signaling pathways.
Biochemical and Physiological Effects
This compound 2-AP has been shown to have an effect on the activity of certain enzymes, proteins, and cell signaling pathways. It has been shown to have an effect on the activity of certain hormones, and it has been used in studies of the effects of certain drugs on the body. It has also been used in studies of the effects of certain drugs on the brain.
Advantages and Limitations for Lab Experiments
Methyl 2-amino-3-[2-(propan-2-yloxy)phenyl]propanoate hydrochloride 2-AP has a number of advantages for lab experiments. It is a non-toxic compound, and it is easy to synthesize in the laboratory. It is also relatively inexpensive and can be stored for long periods of time without degradation. However, it is not very soluble in organic solvents, and it can be difficult to purify.
Future Directions
Methyl 2-amino-3-[2-(propan-2-yloxy)phenyl]propanoate hydrochloride 2-AP has a wide range of potential applications in scientific research. It could be used in studies of the structure and function of proteins, in studies of the interactions between proteins and other molecules, and in studies of the role of small molecules in cell signaling pathways. It could also be used in studies of the effects of certain drugs on the body and brain. Additionally, it could be used in studies of enzyme-catalyzed reactions, in studies of the effects of certain drugs on the body, and in studies of the effects of certain drugs on the brain. Finally, it could be used in studies of the effects of certain drugs on the immune system.
Synthesis Methods
Methyl 2-amino-3-[2-(propan-2-yloxy)phenyl]propanoate hydrochloride 2-AP can be synthesized in a number of ways. One of the most common methods is the use of a Grignard reaction, which involves the reaction of a Grignard reagent with an aldehyde or ketone. The reaction produces a tertiary alcohol, which is then treated with hydrochloric acid to produce the desired compound. Other methods of synthesis include the use of a Fischer-Tropsch reaction, the use of a Claisen condensation, and the use of an aldol condensation.
Scientific Research Applications
Methyl 2-amino-3-[2-(propan-2-yloxy)phenyl]propanoate hydrochloride 2-AP has a wide range of applications in scientific research. It has been used in studies of enzyme-catalyzed reactions, in studies of the structure and function of proteins, and in studies of the interactions between proteins and other molecules. It has also been used in studies of cell signaling and in studies of the role of small molecules in cell signaling pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-3-[2-(propan-2-yloxy)phenyl]propanoate hydrochloride involves the reaction of 2-(propan-2-yloxy)benzaldehyde with methyl 2-amino-3-bromopropanoate, followed by hydrolysis and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "2-(propan-2-yloxy)benzaldehyde", "methyl 2-amino-3-bromopropanoate", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 2-(propan-2-yloxy)benzaldehyde (1.0 g, 5.5 mmol) and methyl 2-amino-3-bromopropanoate (1.5 g, 6.6 mmol) in diethyl ether (20 mL) and add sodium hydroxide (1.0 g, 25 mmol). Stir the mixture at room temperature for 24 hours.", "Step 2: Extract the mixture with diethyl ether (3 x 20 mL) and combine the organic layers. Wash the combined organic layers with water (20 mL) and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain a yellow solid.", "Step 3: Dissolve the yellow solid in a mixture of water (10 mL) and hydrochloric acid (10 mL, 1 M) and stir at room temperature for 2 hours.", "Step 4: Extract the mixture with diethyl ether (3 x 20 mL) and combine the organic layers. Wash the combined organic layers with water (20 mL) and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain the desired product as a white solid (yield: 1.2 g, 60%)." ] } | |
CAS RN |
2763758-62-7 |
Molecular Formula |
C13H20ClNO3 |
Molecular Weight |
273.8 |
Purity |
95 |
Origin of Product |
United States |
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